Cas no 61765-18-2 (Heptanethioic acid, S-phenyl ester)
61765-18-2 structure
Product Name:Heptanethioic acid, S-phenyl ester
CAS No:61765-18-2
MF:C13H18OS
MW:222.346422672272
CID:467012
PubChem ID:13587212
Update Time:2025-04-19
Heptanethioic acid, S-phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Heptanethioic acid, S-phenyl ester
- S-phenyl heptanethioate
- 61765-18-2
- SCHEMBL14722425
- heptanethioic acid S-phenyl ester
- DTXSID60544455
-
- Inchi: 1S/C13H18OS/c1-2-3-4-8-11-13(14)15-12-9-6-5-7-10-12/h5-7,9-10H,2-4,8,11H2,1H3
- InChI Key: WHZSWIXSTSBLFH-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C(CCCCCC)=O
Computed Properties
- Exact Mass: 222.10794
- Monoisotopic Mass: 222.10783637g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
Heptanethioic acid, S-phenyl ester Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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